Cas no 2549020-36-0 (6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine)

• Product Name: 6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine
• CAS No: 2549020-36-0
• MF: C₁₇H₂₀N₁₀
• MW: 364.407700538635
• CID: 5312824
• PubChem ID: 154853684
• Update Time: 2025-10-25

6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine
• 2549020-36-0
• F6792-1934
• AKOS040731048
• 1,6-Dimethyl-4-[4-(9-methyl-9H-purin-6-yl)-1-piperazinyl]-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C17H20N10/c1-11-22-14-12(8-21-25(14)3)15(23-11)26-4-6-27(7-5-26)17-13-16(18-9-19-17)24(2)10-20-13/h8-10H,4-7H2,1-3H3
• InChI Key： CVELYZMLSKVBPW-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(C3=C4C(=NC=N3)N(C)C=N4)CC2)=C2C=NN(C)C2=N1

Computed Properties

• Exact Mass: 364.18724068g/mol
• Monoisotopic Mass: 364.18724068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.7Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.01±0.10(Predicted)

Additional information on 6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine

Introduction to 6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine (CAS No. 2549020-36-0)

6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine (CAS No. 2549020-36-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of purine derivatives and features a unique structural framework that combines a pyrazolopyrimidine moiety with a piperazine ring. The intricate structure of this compound suggests its potential as a potent and selective ligand for various biological targets, particularly in the context of cancer and neurodegenerative diseases.

The chemical structure of 6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine is characterized by the presence of multiple functional groups that contribute to its pharmacological properties. The 1,6-dimethyl substitution on the pyrazolopyrimidine ring and the 9-methyl substitution on the purine core are key features that enhance its binding affinity and selectivity for specific receptors. The piperazine moiety further modulates the compound's solubility and permeability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine as a potent inhibitor of Janus kinase (JAK) enzymes. JAK inhibitors have shown promise in treating various inflammatory and autoimmune disorders, such as rheumatoid arthritis and psoriasis. In vitro assays have demonstrated that this compound exhibits high selectivity for JAK2 over other JAK family members, which could translate to improved therapeutic outcomes with reduced side effects.

In addition to its anti-inflammatory properties, 6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine has also been investigated for its potential as an antitumor agent. Preclinical studies have shown that this compound can effectively inhibit the proliferation of various cancer cell lines, including those derived from leukemia and lung cancer. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine has been extensively studied to optimize its therapeutic potential. Animal models have demonstrated favorable oral bioavailability and a reasonable half-life, suggesting that it could be administered orally for chronic conditions. However, further research is needed to fully understand its metabolism and potential drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine in human subjects. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy signals. Ongoing studies aim to explore its potential in treating specific diseases and to identify patient populations that may benefit most from this therapy.

In conclusion, 6-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-9-methyl-9H-purine (CAS No. 2549020-36-0) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure and multifaceted biological activities make it an exciting area of research in medicinal chemistry. As more data becomes available from ongoing clinical trials, this compound has the potential to significantly impact patient care in the future.